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Compound of Interest

Compound Name: Ammonium-(15-N) chloride

Cat. No.: B13713974

Executive Summary & Chemical Identity

Ammonium-15N Chloride (CAS: 39466-62-0) is not merely a salt; in the context of drug
development and structural biology, it is a high-value isotopic reagent. While its chemical
reactivity mirrors natural ammonium chloride, its application in Biomolecular NMR

(HSQC/HMQC experiments) and metabolic flux analysis demands a higher tier of handling
rigor.

The primary operational risks are not just toxicological (irritation) but experimental:
hygroscopicity is the silent killer of NMR data integrity. Moisture absorption alters the effective
mass, leading to incorrect nitrogen concentrations in minimal media, which causes poor protein
yields and wasted instrument time.

Comparative Chemical Data
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Natural Ammonium . .
Ammonium-15N Chloride (

Parameter Al
| )
CAS Number 12125-02-9 39466-62-0
Formula
Molecular Weight 53.49 g/mol ~54.48 g/mol
Isotopic Enrichment ~0.37% (Natural Abundance) >98% (Typical)
Primary Hazard Irritant (Eye/Oral) Irritant (Eye/Oral)
Cost Factor Negligible High (Recovery often required)

Hazard Identification & Toxicology (The "Why"
Behind the Risk)

Although the isotope is stable and non-radioactive, the biological activity of the ammonium ion (

) dictates the safety profile.

Core GHS Classifications

» Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1][2][3]

e Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2][3][4]

Physiological Mechanisms[7]

¢ Ocular Damage (H319): Upon contact with the ocular mucosa, ammonium chloride
dissociates. The ammonium ion (

) is in equilibrium with ammonia (
). While

is slightly acidic (pH ~5 in solution), the osmotic pressure and the potential for ammonia gas
liberation at physiological pH can cause rapid protein denaturation and corneal clouding.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.health.state.mn.us/communities/environment/envlab/sdsinfo/AmmoniumChlorideHalo.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/299251?userType=undefined
https://isotope.com/product/attachment/NLM-467-5/Ammonium%20chloride%20%28%C2%B9%E2%81%B5N%2C%2099%25%29%20-%20NLM-467%20-%20V.12.0%20-%20US%20-%20English%20US.pdf
https://www.health.state.mn.us/communities/environment/envlab/sdsinfo/AmmoniumChlorideHalo.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/299251?userType=undefined
https://isotope.com/product/attachment/NLM-467-5/Ammonium%20chloride%20%28%C2%B9%E2%81%B5N%2C%2099%25%29%20-%20NLM-467%20-%20V.12.0%20-%20US%20-%20English%20US.pdf
https://www.ncbi.nlm.nih.gov/books/NBK546677/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13713974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Systemic Toxicity (H302): Ingestion disrupts the acid-base balance. The liver converts
ammonium to urea (urea cycle), releasing

ions.[4] Massive intake overwhelms this buffering capacity, leading to metabolic acidosis.

Scientist's Note: In a lab setting, the risk of ingestion is low. The real danger is dust inhalation
during weighing, which irritates the bronchial mucosa, and ocular splashes during media

preparation.

Handling, Storage, & Stability Protocols
The Hygroscopicity Management System

Ammonium-15N chloride is hygroscopic. If the container is left open or stored improperly, it

absorbs atmospheric water.
o Consequence: Weighing 1.0g of "wet" salt might actually deliver only 0.9g of

. In M9 minimal media, this nitrogen limitation stalls bacterial growth before induction, ruining
the protein expression run.

Storage Directives

» Desiccation: Store in a desiccator cabinet or a tightly sealed container with active silica gel or

o Temperature: Ambient (Room Temperature) is acceptable, provided humidity is controlled.

o Segregation: Keep away from strong acids (generates HCI gas) and strong bases (generates

Ammonia gas).

Handling Logic Diagram

The following workflow illustrates the decision process for safe handling and recovery.
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Start: Handling 15N-NH4CI

Equip PPE:
Nitrile Gloves, Safety Goggles,
Lab Coat, N95 (if dust likely)

;

Weighing Step
(Critical Control Point)

Spill Occurred?

Dry Spill:
Sweep & Recover
(High Value)

Wet Spill:
If Purity Intact Absorb & Dispose
(Irritant)

Dissolution in Media
(M9/Buffer)

Disposal:
Dilute & Neutralize

Click to download full resolution via product page
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Caption: Decision matrix for handling Ammonium-15N Chloride, prioritizing isotope recovery for

dry spills due to high material cost.

Emergency Response Protocols

Scenario

Immediate Action

Scientific Rationale

Eye Contact

Rinse immediately with water

for 15+ mins. Lift eyelids.

Removes the salt before
osmotic pressure damages
corneal epithelium.

Skin Contact

Wash with soap and water.[5]
[3][6] Remove contaminated
clothing.[2][6]

Prevents dermatitis;
ammonium salts can be
sensitizing over prolonged
contact.

Move to fresh air.[1][2] If

Dust causes physical irritation

Inhalation breathing is difficult, give to alveolar sacs; fresh air aids
oxygen. clearance.
_ _ Vomiting risks aspiration of
) Rinse mouth. Do NOT induce o o
Ingestion acidic/irritating solution into

vomiting. Drink water.

lungs.

Application Protocol: M9 Minimal Media Preparation

Context: This is the standard workflow for expressing

-labeled proteins for NMR. The protocol ensures safety and isotopic efficiency.

Reagents:

(Buffer salts)

e Ammonium-15N Chloride (Nitrogen source)[7][2][8][9][10]

¢ Glucose (Carbon source)[11]
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e Trace metals (

Step-by-Step Workflow:

» Buffer Pre-Mix: Dissolve phosphate salts and NaCl in Milli-Q water first. Autoclave this base
solution.

o Why? Autoclaving ammonium salts with glucose can lead to Maillard reactions (browning),
and autoclaving ammonium chloride alone can sometimes lead to pH shifts or minor
ammonia loss if seals aren't perfect.

« Filter Sterilization (The Safe Route):

[e]

Dissolve the Ammonium-15N Chloride separately in a small volume of sterile water.
o Dissolve Glucose,

, and
separately.
o Usea0.22
m syringe filter to add these components to the cooled, autoclaved buffer base.

o Safety Check: This prevents the generation of hazardous pressure or fumes inside the
autoclave and maintains the integrity of the isotope.

e pH Check: Verify pH is ~7.4.

o Caution: Do not use a pH probe directly in the small 15N stock solution to avoid cross-
contamination. Check the final media mix.

Experimental Workflow Diagram
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1. Prepare Base Buffer 2. Autoclave Base
(Phosphates + NacCl) (121°C, 15 min)

3. Cool to <50°C

5. Final M9 Media
Ready for Induction

4. 0.22um Filter Injection

Glucose

(1g/L)

I
I
I
i
15N-NH4CI !
|
I

Click to download full resolution via product page

Caption: Optimized M9 Media preparation workflow preventing isotopic degradation and
Maillard reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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